Cas no 1270469-34-5 (2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol)

• Product Name: 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol
• CAS No: 1270469-34-5
• MF: C₁₃H₁₅NO
• MW: 201.264303445816
• CID: 6099170
• PubChem ID: 77129803
• Update Time: 2025-10-21

2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol
• EN300-1859848
• 1270469-34-5

• Inchi： 1S/C13H15NO/c1-9-6-7-12(13(14)8-15)11-5-3-2-4-10(9)11/h2-7,13,15H,8,14H2,1H3
• InChI Key： ZUFNUADQSMXNHT-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(C)=C2C=CC=CC=12)N

Computed Properties

• Exact Mass: 201.115364102g/mol
• Monoisotopic Mass: 201.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol

Introduction to 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol (CAS No. 1270469-34-5)

2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 1270469-34-5, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a naphthalene core substituted with an aminoethyl group, has garnered attention due to its structural versatility and potential applications in drug discovery and molecular design. The presence of both aromatic and aliphatic functionalities makes it a valuable intermediate for the development of novel therapeutic agents.

The naphthalene moiety in 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol contributes to its unique electronic properties, which are influenced by the methyl substituent at the 4-position. This substitution pattern enhances the compound's ability to interact with biological targets, making it a promising candidate for further exploration in medicinal chemistry. The aminoethyl side chain provides a reactive site for further functionalization, enabling the synthesis of more complex derivatives with tailored pharmacological properties.

Recent advancements in computational chemistry have highlighted the importance of such heterocyclic compounds in drug design. Studies indicate that molecules incorporating naphthalene derivatives exhibit enhanced binding affinity to enzymes and receptors, a critical factor in developing effective pharmaceuticals. The 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol structure, with its optimized balance of hydrophobic and polar interactions, aligns well with these principles.

In the context of modern drug development, 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol has been investigated for its potential role in addressing various therapeutic challenges. Researchers have explored its derivatives as scaffolds for antiviral, anti-inflammatory, and anticancer agents. The compound's ability to modulate biological pathways makes it a versatile tool for synthetic chemists aiming to develop next-generation therapeutics.

The synthesis of 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol involves multi-step organic reactions that highlight the compound's synthetic utility. Key steps include nucleophilic substitution reactions, cross-coupling processes, and protection-deprotection strategies, which are all integral to constructing complex molecular architectures. These synthetic methodologies not only underscore the compound's versatility but also demonstrate its feasibility as a building block for larger drug molecules.

One of the most compelling aspects of 2-amino-2-(4-methylnaphthalen-1-yl)ethan-1-ol is its potential in fragment-based drug design. By leveraging small molecule fragments like this one, researchers can identify lead compounds through high-throughput screening assays. The structural features of this compound make it an attractive candidate for virtual screening campaigns aimed at identifying novel binding partners within biological systems.

The pharmacokinetic properties of derivatives derived from 1270469-34-5 are also under investigation. Understanding how these compounds are metabolized and distributed in vivo is crucial for optimizing their therapeutic efficacy. Preliminary studies suggest that modifications to the aminoethyl side chain can significantly influence bioavailability and metabolic stability, offering insights into designing more effective drug candidates.

The role of computational modeling in studying 2-amino-2-(4-methylnaphthalen-1-y l)ethan -1 -ol cannot be overstated. Advanced techniques such as molecular dynamics simulations and quantum mechanical calculations have provided valuable insights into its interactions with biological targets. These computational approaches complement experimental studies by predicting binding affinities, identifying key interaction sites, and optimizing molecular structures for improved pharmacological activity.

In conclusion,1270469 -34 -5 represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it a valuable asset for chemists and biologists working on next-generation therapeutics. As research continues to uncover new applications for this molecule,2-amino - 2 -( 4 - meth ylnaphthal en - 1 - yl ) eth an - 1 - ol is poised to play a pivotal role in advancing our understanding of disease mechanisms and developing innovative treatments.